Cas no 745731-27-5 (1-Piperazinecarbonylchloride, 4-(1-methylethyl)-)

1-Piperazinecarbonylchloride, 4-(1-methylethyl)-, is a specialized organic compound featuring a piperazine backbone substituted with an isopropyl group and a reactive carbonyl chloride moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex heterocyclic frameworks. The carbonyl chloride group enables efficient acylation reactions, facilitating the formation of amide or ester linkages under mild conditions. Its isopropyl substitution enhances steric and electronic properties, influencing reactivity and selectivity in target transformations. The compound is typically handled under inert conditions due to its moisture sensitivity. Its high purity and consistent performance make it suitable for research and industrial-scale applications requiring precise functionalization.

1-Piperazinecarbonylchloride, 4-(1-methylethyl)- structure

745731-27-5 structure

Product Name:1-Piperazinecarbonylchloride, 4-(1-methylethyl)-

CAS No:745731-27-5

MF:C₈H₁₅ClN₂O

MW:190.670500993729

MDL:MFCD13174146

CID:560712

PubChem ID:22762067

Update Time:2025-05-28

1-Piperazinecarbonylchloride, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- 1-Piperazinecarbonylchloride, 4-(1-methylethyl)-
- 1-Piperazinecarbonyl chloride, 4-(1-methylethyl)- (9CI)
- 4-propan-2-ylpiperazine-1-carbonyl chloride
- 4-Isopropylpiperazine-1-carbonyl Chloride
- AC6732
- 745731-27-5
- 4-Isopropylpiperazine-1-carbonylChloride
- DTXSID20628205
- MFCD13174146
- SY034671
- 4-(Propan-2-yl)piperazine-1-carbonyl chloride
- EN300-1154851
- AKOS017516336
- 1-Piperazinecarbonyl chloride,4-(1-methylethyl)-(9ci)
- SCHEMBL14293600
- A922934
- 1-PIPERAZINECARBONYL CHLORIDE, 4-(1-METHYLETHYL)-
- DB-280080
- MDL： MFCD13174146
- Inchi： 1S/C8H15ClN2O/c1-7(2)10-3-5-11(6-4-10)8(9)12/h7H,3-6H2,1-2H3
- InChI Key： OSGJWHOQHCMPMD-UHFFFAOYSA-N
- SMILES： ClC(N1CCN(C(C)C)CC1)=O

Computed Properties

Exact Mass: 190.08745
Monoisotopic Mass: 190.0872908g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 23.6Å²

Experimental Properties

PSA: 23.55

1-Piperazinecarbonylchloride, 4-(1-methylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A139003078-5g	4-Isopropylpiperazine-1-carbonyl Chloride	745731-27-5	95%	5g	$614.46	2023-09-01
Chemenu	CM324746-5g	4-Isopropylpiperazine-1-carbonyl Chloride	745731-27-5	95%	5g	$586	2021-08-18
Apollo Scientific	OR471202-1g	4-Isopropylpiperazine-1-carbonyl Chloride	745731-27-5		1g	£308.00	2023-09-01
Chemenu	CM324746-1g	4-Isopropylpiperazine-1-carbonyl Chloride	745731-27-5	95%	1g	$204	2022-08-31
eNovation Chemicals LLC	D527790-1g	4-Isopropylpiperazine-1-carbonyl Chloride	745731-27-5	95%	1g	$605	2024-07-20
Enamine	EN300-1154851-1.0g	4-(propan-2-yl)piperazine-1-carbonyl chloride	745731-27-5		1g	$0.0	2023-06-09
Ambeed	A522535-1g	4-Isopropylpiperazine-1-carbonyl Chloride	745731-27-5	95+%	1g	$541.0	2025-04-17
eNovation Chemicals LLC	D527790-1g	4-Isopropylpiperazine-1-carbonyl Chloride	745731-27-5	95%	1g	$605	2025-02-27
eNovation Chemicals LLC	D527790-1g	4-Isopropylpiperazine-1-carbonyl Chloride	745731-27-5	95%	1g	$605	2025-02-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY034671-1g	4-Isopropylpiperazine-1-carbonyl Chloride	745731-27-5	≥95%	1g	¥4200.00	2025-04-13